Cas no 684250-12-2 (2-Ethynyl-4,6-difluoroaniline)

• Product Name: 2-Ethynyl-4,6-difluoroaniline
• CAS No: 684250-12-2
• MF: C₈H₅F₂N
• MW: 153.128808736801
• CID: 877449
• PubChem ID: 21578138
• Update Time: 2025-04-19

2-Ethynyl-4,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Ethynyl-4,6-difluoroaniline
• 2-AMINO-3,5-DIFLUOROPHENYLACETYLENE
• DTXSID90616033
• InChI=1/C8H5F2N/c1-2-5-3-6(9)4-7(10)8(5)11/h1,3-4H,11H2
• SCHEMBL16048039
• MFCD09029950
• A867046
• AKOS006238800
• KGGKVJFSHSMYRB-UHFFFAOYSA-N
• 2-ethynyl-4,6-difluoro-phenylamine
• 684250-12-2
• KGGKVJFSHSMYRB-UHFFFAOYSA-
• DB-285067
• BENZENAMINE, 2-ETHYNYL-4,6-DIFLUORO-

• MDL： MFCD09029950
• Inchi： 1S/C8H5F2N/c1-2-5-3-6(9)4-7(10)8(5)11/h1,3-4H,11H2
• InChI Key： KGGKVJFSHSMYRB-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(C#C)=C1N)F

Computed Properties

• Exact Mass: 153.039
• Monoisotopic Mass: 153.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 1.7